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Compound of Interest

Compound Name: Yttrium carbide (YC2)

Cat. No.: B081715

Application Notes and Protocols: Yttrium
Carbide for Hydrogen Storage

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the investigation of yttrium
carbide materials for potential hydrogen storage applications. The information compiled herein
is based on available research and is intended to guide further experimental work in this area.

Introduction

Yttrium-based materials, including carbides and their derivatives, are under investigation for
solid-state hydrogen storage due to their potential for reversible hydrogen absorption and
desorption. This document outlines the synthesis, activation, and characterization of yttrium
silicide carbides, a promising class of materials in this domain.

Data Presentation: Hydrogen Storage Properties of
Yttrium Silicide Carbides

The following table summarizes the key quantitative data obtained from studies on yttrium
silicide carbides (YsSizCx).
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Property Value Conditions

Maximum Hydrogen Saturation  ~7 H (fu)~* (for YsSizCo.s5H7.33) Dependent on carbon content.

Reversible Hydrogen Cycling Between room temperature
_ 0.9-1.2H (fu)?
Capacity and 500°C.
) - Repeated cycling of 2.5 H ] ]

Cycling Stability For x =2 0.3 in YsSisCx.
(fu)=*

Desorption Temperature Rapid desorption between

Range 438°C and 446°C
Temperature cycling in Hz Conditions depend on carbon

Activation Requirement
pressure (> 2 atm) to > 550°C content.

Experimental Protocols
l. Synthesis of Yttrium Silicide Carbide (YsSisCx) via Arc
Melting

This protocol describes the synthesis of yttrium silicide carbide, a precursor for hydrogen

storage studies.

Materials:

e Pre-formed Yttrium Silicide (YsSis)
o High-purity Carbon (graphite)

e Argon gas (high purity)
Equipment:

e Arc melting furnace with a non-consumable tungsten electrode and a water-cooled copper
hearth.

e High-vacuum pumping system.

» Balance for precise weighing of precursors.
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Procedure:

Weigh the desired stoichiometric amounts of pre-formed YsSis and carbon to achieve the
target carbon content 'x' in YsSisCx.

e Place the mixture onto the copper hearth of the arc melting furnace.
o Evacuate the furnace chamber to a high vacuum and then backfill with high-purity argon gas.
« Initiate the arc between the tungsten electrode and the sample to melt the constituents.

» Re-melt the resulting ingot multiple times, flipping it between each melt, to ensure
homogeneity.

 Allow the final ingot to cool under the argon atmosphere.

e The synthesized YsSisCx can be crushed into a powder for subsequent experiments.

Il. Activation of Yttrium Silicide Carbide for Hydrogen
Absorption

This protocol details the necessary activation process to enable hydrogen uptake in the
synthesized carbide material.[1]

Materials:

e Synthesized YsSizCx powder.

e Hydrogen gas (high purity).

Equipment:

o High-pressure, high-temperature reactor (e.g., Sieverts' apparatus).
o Temperature controller.

e Pressure transducer.
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Procedure:

Load a known quantity of the YsSisCx powder into the sample holder of the reactor.
o Evacuate the system to remove any atmospheric contaminants.

 Introduce hydrogen gas into the reactor to a pressure above 2 atm.

e Begin temperature cycling:

o Heat the sample to a temperature exceeding 550°C. The exact temperature will depend
on the carbon content (higher carbon content requires higher temperatures).[1]

o Hold at the elevated temperature for a set duration.
o Cool the sample down.

o Repeat the temperature cycling process as necessary to fully activate the material. The
completion of activation is indicated by the sample's ability to readily absorb hydrogen.

lll. Measurement of Hydrogen Absorption/Desorption
Properties

This protocol outlines the use of a Sieverts'-type apparatus to measure the hydrogen storage
characteristics of the activated yttrium silicide carbide.

Equipment:

Sieverts'-type volumetric apparatus.

Activated YsSisCx sample.

Hydrogen gas (high purity).

Thermostatic bath or furnace for temperature control.

Procedure:
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o Sample Preparation: Place a precisely weighed amount of the activated YsSisCx into the
sample chamber of the Sieverts' apparatus.

e Degassing: Heat the sample under vacuum to remove any pre-adsorbed gases.

 |sothermal Absorption:

[¢]

Set the sample chamber to the desired temperature.

o Introduce a known amount of hydrogen gas from a calibrated volume into the sample
chamber.

o Monitor the pressure drop as the sample absorbs hydrogen. The amount of absorbed
hydrogen is calculated based on the change in pressure.

o Repeat the introduction of hydrogen gas in increments until the sample is saturated or the
desired pressure is reached to construct a Pressure-Composition-Isotherm (PCI) curve.

* |sothermal Desorption:

o Starting from a hydrogen-loaded state, incrementally reduce the pressure in the sample
chamber by expanding the gas into a calibrated volume.

o Monitor the pressure increase as the sample desorbs hydrogen.

o Calculate the amount of desorbed hydrogen at each pressure step to construct the
desorption PCI curve.

¢ Kinetics Measurement: At a constant temperature and pressure, monitor the rate of
hydrogen absorption or desorption over time to determine the kinetics of the process.

o Thermodynamic Analysis: By measuring PCI curves at different temperatures, a van't Hoff
plot can be constructed to determine the enthalpy and entropy of hydride formation.[1]

Visualizations
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Caption: Workflow for Yttrium Silicide Carbide Synthesis and Hydrogen Storage Analysis.
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Caption: Logical Flow for Isothermal Hydrogen Storage Measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Investigating Yttrium carbide for potential hydrogen
storage applications.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081715#investigating-yttrium-carbide-for-potential-
hydrogen-storage-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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